Cas no 2229073-84-9 (3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229073-84-9
• MF: C₉H₁₈FN
• MW: 159.244326114655
• CID: 6235429
• PubChem ID: 165666776
• Update Time: 2025-05-23

3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine
• 2229073-84-9
• [3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1767914

• Inchi： 1S/C9H18FN/c1-8(2)6(5-11)7(8)9(3,4)10/h6-7H,5,11H2,1-4H3
• InChI Key： NBHQYZXSYWMNEJ-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 159.142327740g/mol
• Monoisotopic Mass: 159.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229073-84-9 and Product Name: 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine

The compound identified by the CAS number 2229073-84-9 and the product name 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluorine substituent at the 2-position of the propanyl chain and the dimethylcyclopropyl moiety contributes to its distinct chemical properties, making it a subject of intense interest among researchers.

In recent years, the role of fluorinated compounds in medicinal chemistry has been extensively studied, primarily due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The incorporation of a fluorine atom into biological molecules often enhances their bioavailability and resistance to enzymatic degradation. Specifically, the electron-withdrawing nature of fluorine can influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. This feature has been leveraged in the design of numerous therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs.

The structural motif of 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine incorporates a highly stable cyclopropyl ring system, which is further substituted with a bulky dimethyl group. This configuration not only imparts rigidity to the molecular scaffold but also influences its conformational flexibility. The cyclopropyl group is known for its ability to engage in favorable van der Waals interactions with biological targets, enhancing binding affinity. Additionally, the presence of multiple rotatable bonds and substituents allows for diverse conformational states, which can be exploited to optimize pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Molecular docking studies have been instrumental in understanding how 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine interacts with potential biological targets. These studies suggest that the molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary data indicate that it could interfere with key metabolic pathways or modulate signaling cascades relevant to neurological disorders.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthetic route involves strategic functional group transformations and regioselective modifications to construct the desired framework. Key steps include the introduction of the fluorine substituent, which requires careful control to avoid unwanted side reactions. The use of advanced catalytic systems and protecting group strategies has enabled chemists to achieve high yields and purity levels necessary for pharmaceutical applications.

From a pharmacological perspective, the unique combination of structural features in 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine makes it a promising candidate for further investigation. Its ability to engage multiple binding sites on biological targets could lead to synergistic effects, enhancing therapeutic efficacy while minimizing side effects. Moreover, the compound’s chemical stability suggests that it may have a longer shelf life compared to analogous molecules, which is crucial for commercial drug formulations.

Ongoing research in this area focuses on exploring derivatives of this compound that may exhibit improved pharmacokinetic properties or target specificity. By modifying substituents or altering functional groups, scientists aim to fine-tune the molecule’s activity profile. Techniques such as structure-activity relationship (SAR) studies are being employed to systematically evaluate how changes in the molecular structure affect biological outcomes.

The development of novel pharmaceutical agents is often hampered by challenges related to synthetic complexity and scalability. However, advancements in synthetic methodologies have made it feasible to produce complex molecules like 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine on an industrial scale. Continuous flow chemistry and automated synthesis platforms have particularly contributed to streamlining production processes while maintaining high quality standards.

In conclusion, 3-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229073-84-9) stands as a notable example of how structural innovation can drive pharmaceutical discovery. Its unique features—such as the fluorine substituent and dimethylcyclopropyl moiety—position it as a valuable scaffold for developing new therapeutic agents. As research progresses, this compound is likely to play an increasingly significant role in addressing unmet medical needs across various therapeutic areas.